Cas no 16662-46-7 (Gallopamil hydrochloride)

Gallopamil hydrochloride structure

Product Name:Gallopamil hydrochloride

CAS No:16662-46-7

MF:C₂₈H₄₁ClN₂O₅

MW:521.088547468185

CID:142676

PubChem ID:119442

Update Time:2025-04-19

Gallopamil hydrochloride Chemical and Physical Properties

Names and Identifiers

- 5-((3,4-Dimethoxyphenethyl)(methyl)amino)-2-isopropyl-2-(3,4,5-trimethoxyphenyl)pentanenitrile hydrochloride
- Benzeneacetonitrile, a-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-3,4,5-trimethoxy-a-(1-methylethyl)-, hydrochlori
- METHOXYVERAPAMIL HYDROCHLORIDE
- (+/-)-METHOXYVERAPAMIL HCL
- (+/-)-METHOXYVERAPAMIL,HYDROCHLORIDE
- (S)-Gallopamil
- D 600 HYDROCHLORIDE
- D600
- D600,HCL
- GALLOPAMIL
- GALLOPAMIL HCL
- GALLOPAMIL HYDROCHLORIDE
- D600, HCL
- (+/-)-METHOXYVERAPAMIL, HYDROCHLORIDE
- UNII-VT4VR32A0T
- NCGC00094115-01
- SR-01000000018
- Gallopamil hydrochloride (JAN)
- [3-cyano-3-(3,4,5-trimethoxyphenyl)hex-6-yl]-(5,6-dimethoxyphenethyl)methylammonium chloride
- .ALPHA.-ISOPROPYL-.ALPHA.-((N-METHYL-N-HOMOVERATRYL)-.GAMMA.-AMINOPROPYL)-3,4,5-TRIMETHOXYPHENYLACETONITRILE HYDROCHLORIDE
- CAS-16662-46-7
- GALLOPAMIL HYDROCHLORIDE [WHO-DD]
- CS-0109891
- SCHEMBL194931
- NSC274966
- AKOS015994622
- 5-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]-2-propan-2-yl-2-(3,4,5-trimethoxyphenyl)pentanenitrile;hydron;chloride
- CCG-222082
- Methoxyverapamil (hydrochloride)
- J-010303
- 5-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]-2-propan-2-yl-2-(3,4,5-trimethoxyphenyl)pentanenitrile;hydrochloride
- DTXSID2047858
- EINECS 240-704-7
- D600; Gallopamil
- DTXCID6027844
- LU-30029
- M 5644
- Tox21_110196
- NCGC00015686-11
- HY-14276A
- Benzeneacetonitrile, alpha-(3-((2-(3,4-dimethoxyphenyl)ethyl)methylamino)propyl)-3,4,5-trimethoxy-alpha-(1-methylethyl)-, monohydrochloride
- GALLOPAMIL HYDROCHLORIDE [JAN]
- FT-0772263
- GALLOPAMIL HYDROCHLORIDE [MI]
- Tox21_500778
- HS-0066
- 5-(3,4-DIMETHOXYPHENETHYL) METHYLAMINO-2-ISOPROPYL-2-(3,4,5-TRIMETHOXYPHENYL)-VALERONITRILE HYDROCHLORIDE
- NCGC00015686-05
- (y)-Methoxyverapamil hydrochloride
- Tox21_110196_1
- D-600 HYDROCHLORIDE
- FT-0727258
- 5-((3,4-Dimethoxyphenethyl)(methyl)amino)-2-isopropyl-2-(3,4,5-trimethoxyphenyl)pentanenitrile HCl
- ( inverted question mark)-Methoxyverapamil hydrochloride
- NSC 274966
- (+/-)-Methoxyverapamil hydrochloride
- NSC-274966
- (?)-Methoxyverapamil hydrochloride
- NCGC00261463-01
- EU-0100778
- .ALPHA.-(3-((2-(3,4-DIMETHOXYPHENYL)ETHYL)METHYLAMINO)PROPYL)-3,4,5-TRIMETHOXY-.ALPHA.-(1-METHYLETHYL)BENZENEACETONITRILE HYDROCHLORIDE
- (+/-)-Methoxyverapamil hydrochloride, >=98%
- MLS000069359
- 16662-46-7
- SR-01000000018-2
- Q27095539
- LP00778
- GALLOPAMIL HYDROCHLORIDE [MART.]
- CHEMBL1256940
- SMR000058477
- VT4VR32A0T
- Procorum
- (3-Cyano-3-(3,4,5-trimethoxyphenyl)hex-6-yl)-(5,6-dimethoxyphenethyl)methylammonium chloride
- D01969
- Opera_ID_1611
- I11594
- Gallopamil (hydrochloride)
- OKCRIUNHEQSXFD-UHFFFAOYSA-N
- DA-63680
- Benzeneacetonitrile,a-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-3,4,5-trimethoxy-a-(1-methylethyl)-, monohydrochloride
- Gallopamil hydrochloride
- Inchi： 1S/C28H40N2O5.ClH/c1-20(2)28(19-29,22-17-25(33-6)27(35-8)26(18-22)34-7)13-9-14-30(3)15-12-21-10-11-23(31-4)24(16-21)32-5;/h10-11,16-18,20H,9,12-15H2,1-8H3;1H
- InChI Key： OKCRIUNHEQSXFD-UHFFFAOYSA-N
- SMILES： Cl.O(C)C1C(=C(C=C(C=1)C(C#N)(CCCN(C)CCC1C=CC(=C(C=1)OC)OC)C(C)C)OC)OC

Computed Properties

Exact Mass: 520.27000
Monoisotopic Mass: 520.2704001g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 36
Rotatable Bond Count: 14
Complexity: 639
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.2Å²

Experimental Properties

Melting Point: 145-148°
PSA: 73.18000
LogP: 5.90368

Gallopamil hydrochloride Security Information

WGK Germany：3

Gallopamil hydrochloride Pricemore >>

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